Cas no 111333-76-7 (2-Piperidinecarboxylic acid, 1-(1-oxohexyl)-)

• Product Name: 2-Piperidinecarboxylic acid, 1-(1-oxohexyl)-
• CAS No: 111333-76-7
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 3610605
• PubChem ID: 23503456
• Update Time: 2025-04-22

2-Piperidinecarboxylic acid, 1-(1-oxohexyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 1-(1-oxohexyl)-
• SCHEMBL5035726
• AKOS009107961
• 1-HEXANOYLPIPERIDINE-2-CARBOXYLIC ACID
• 111333-76-7

• Inchi： 1S/C12H21NO3/c1-2-3-4-8-11(14)13-9-6-5-7-10(13)12(15)16/h10H,2-9H2,1H3,(H,15,16)
• InChI Key： JWHQRMBELHOKQZ-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCCCC)CCCCC1C(O)=O

Computed Properties

• Exact Mass: 227.15214353Da
• Monoisotopic Mass: 227.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų